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Compound of Interest

Compound Name: OG 488, acid

Cat. No.: B15142037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Oregon Green 488 (OG 488), a fluorinated derivative of fluorescein, stands as a valuable tool

in cellular and biochemical research due to its distinct pH-dependent fluorescence. This

technical guide delves into the core principles governing this phenomenon, providing

researchers with the foundational knowledge to effectively utilize OG 488 as a pH indicator,

particularly within acidic environments.

The Core Principle: A Protonation-Dependent
Quantum Yield
The fluorescence of Oregon Green 488 is intrinsically linked to its molecular structure and the

pH of its surrounding environment. The operative mechanism is a reversible protonation and

deprotonation of the xanthene core, which dictates the fluorophore's ability to absorb and emit

light.

At its core, OG 488 is a weak acid with a pKa value typically reported in the range of 4.6 to 4.8.

[1] This pKa is significantly lower than that of its parent compound, fluorescein (pKa ~6.4),

making OG 488 particularly well-suited for probing acidic compartments within cells, such as

endosomes and lysosomes, or for assays conducted under acidic conditions.[2][3][4][5]

The fluorescence of OG 488 is significantly quenched in its protonated state, which

predominates at pH values below its pKa. Upon deprotonation in more alkaline environments,
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the molecule undergoes a structural rearrangement that results in a dramatic increase in its

fluorescence quantum yield. This transition between a low-fluorescence (protonated) and a

high-fluorescence (deprotonated) state is the fundamental principle behind its use as a pH

indicator.

The chemical equilibrium governing this process can be visualized as follows:
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Preparation

Measurement

Analysis

Prepare a stock solution of OG 488
in DMSO

Prepare a series of buffers
with known pH values (e.g., pH 3 to 8)

Add a fixed concentration of OG 488
to each buffer solution

Set spectrofluorometer to λex ~496 nm
and scan emission from 510 to 600 nm

Record the peak fluorescence intensity
at ~524 nm for each pH sample

Plot fluorescence intensity vs. pH

Fit the data with a sigmoidal curve
to determine the pKa

 

Particle Preparation and Labeling

Washing and Resuspension

Application

Suspend zymosan particles in
0.1 M sodium bicarbonate buffer (pH 8.3)

Add OG 488, SE (succinimidyl ester)
to the particle suspension

Incubate for 1-2 hours at room temperature
in the dark with gentle stirring

Centrifuge to pellet the labeled particles

Wash the pellet multiple times with buffer
to remove unconjugated dye

Resuspend the labeled particles
in an appropriate buffer for the assay

Incubate cells with labeled particles
to allow for phagocytosis

Measure fluorescence intensity using
flow cytometry or fluorescence microscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15142037?utm_src=pdf-body-img
https://www.benchchem.com/product/b15142037?utm_src=pdf-custom-synthesis
https://www.thermofisher.com/tw/zt/home/life-science/cell-analysis/fluorophores/oregon-green.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7842697/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7842697/
https://www.medchemexpress.com/og-488-se.html
https://www.caymanchem.com/product/35372/oregon-green-tm-488
https://www.aatbio.com/resources/application-notes/calibration-protocol-for-fluorescent-calcium-indicators
https://www.benchchem.com/product/b15142037#og-488-acid-principle-of-fluorescence
https://www.benchchem.com/product/b15142037#og-488-acid-principle-of-fluorescence
https://www.benchchem.com/product/b15142037#og-488-acid-principle-of-fluorescence
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15142037?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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